
safety data sheet SDS for Nonanal-d18 reference
standard

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Nonanal-d18

CAS No.: 1466552-36-2

Cat. No.: B569523

Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of Nonanal-d18 Reference

Standard

Introduction
Nonanal-d18 is the deuterated isotopologue of nonanal, a nine-carbon saturated fatty

aldehyde.[1] In the fields of analytical chemistry and drug development, stable isotope-labeled

compounds like Nonanal-d18 are indispensable tools, primarily serving as internal standards

for quantitative analysis by mass spectrometry (MS). The substitution of hydrogen with

deuterium atoms results in a compound that is chemically identical to its natural counterpart but

has a higher molecular weight, allowing it to be distinguished by a mass spectrometer.[2] This

property is crucial for correcting variations in sample preparation and instrument response,

thereby ensuring the accuracy and precision of quantitative assays.

While non-deuterated nonanal is found naturally in essential oils and is used as a fragrance

agent, the synthetic Nonanal-d18 reference standard is a high-purity chemical requiring

meticulous handling.[3][4][5] Its efficacy as an analytical standard is directly linked to its purity

and concentration, which can be compromised by improper handling, storage, or a
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misunderstanding of its inherent chemical properties. Aldehydes as a class are reactive,

susceptible to oxidation and polymerization, and can be volatile.[6][7]

This guide, developed for researchers, scientists, and drug development professionals,

provides a comprehensive framework for the safe and effective use of Nonanal-d18. Moving

beyond a simple recitation of Safety Data Sheet (SDS) information, we will explore the

causality behind recommended procedures, offer field-proven protocols, and establish a self-

validating system of checks to maintain the integrity of this critical reference material.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of Nonanal-d18 is the first step toward safe and

effective handling. These characteristics dictate its behavior in the laboratory environment and

influence the selection of appropriate storage and handling techniques.
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Property Value Source(s)

Chemical Name

Nonanal-d18;

1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,

9,9-octadecadeuteriononan-1-

one

Synonyms

Nonanaldehyde-d18, Aldehyde

C9-d18, Pelargonaldehyde-

d18

[8]

CAS Number 1466552-36-2

Molecular Formula C₉D₁₈O [8]

Molecular Weight 160.35 g/mol [8]

Appearance
Clear, colorless oil / Colorless

to pale yellow liquid
[3][8]

Boiling Point
191 °C (for non-deuterated

Nonanal)
[9]

Density
0.827 g/mL at 25 °C (for non-

deuterated Nonanal)
[4][9]

Solubility

Insoluble in water; Soluble in

alcohol, most fixed oils,

mineral oil, propylene glycol.

[1][3][9]

Vapor Pressure
~0.26 mmHg at 25 °C (for non-

deuterated Nonanal)
[4]

Comprehensive Hazard Analysis: A Deeper Look
into the SDS
The Safety Data Sheet is the primary source of hazard information. However, a senior scientist

must interpret this data to understand the risks associated with specific laboratory procedures.

The hazards of Nonanal-d18 are extrapolated from its non-deuterated form, Nonanal.
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Health Hazards
Aldehydes are reactive organic compounds due to the polarized carbonyl group, making them

irritants to skin, eyes, and the respiratory tract.[7][10]

Hazard Classification GHS Category Rationale and Implications

Skin Irritation Category 3 (Mild)

Causes mild skin irritation.[11]

Prolonged or repeated contact

should be avoided as it can

lead to defatting of the skin

and potential dermatitis.

Eye Irritation Category 2A

Causes serious eye irritation.

[10] Vapors and direct contact

can cause redness, pain, and

damage if not promptly

addressed.

Respiratory Irritation Category 3

May cause respiratory

irritation.[10] Due to its

volatility, inhalation of vapors

can irritate the nose, throat,

and lungs, leading to coughing

and shortness of breath.[3]

Physicochemical Hazards
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Hazard Classification GHS Category Rationale and Implications

Combustible Liquid Category 4

Flash Point: 64 °C (147.2 °F).

[4] As a combustible liquid, it

does not ignite easily at

ambient temperatures but can

become a fire hazard if heated

or near an ignition source.[11]

[12] Vapors are heavier than

air and can accumulate in low-

lying areas, creating a risk of

ignition.[1][10]

Environmental Hazards
Hazard Classification GHS Category Rationale and Implications

Chronic Aquatic Toxicity Category 3

Harmful to aquatic life with

long-lasting effects.[11][12][13]

This classification underscores

the critical need to prevent its

release into the environment.

Improper disposal can

contaminate waterways and

harm aquatic ecosystems.

Risk Mitigation and Safe Handling Protocols
A proactive approach to safety involves implementing robust controls that address the identified

hazards.

Engineering Controls
The primary line of defense is to minimize exposure through proper laboratory design and

equipment.

Ventilation: All handling of Nonanal-d18, especially outside of a sealed container, must be

conducted in a well-ventilated area, preferably within a chemical fume hood.[10] This is
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crucial to prevent the accumulation of vapors and minimize inhalation exposure. Use of

explosion-proof ventilation is recommended where large quantities are handled.[11]

Safety Equipment: Ensure immediate access to eyewash stations and safety showers.[13]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. Selection must be based on

the specific task.

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[11][13] A face shield may be required when handling larger quantities or when there is a

significant splash risk.

Hand Protection: Use chemical-resistant gloves (e.g., Nitrile, Neoprene).[11] Inspect gloves

for integrity before each use and change them immediately if contamination occurs.

Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of splashing,

consider a chemically resistant apron.

Respiratory Protection: Generally not required when working in a functional fume hood.[11] If

ventilation is insufficient or in the event of a large spill, a respirator with an appropriate

organic vapor cartridge (e.g., type ABEK EN14387) should be used.[4]
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Task: Handling Nonanal-d18

Weighing solid or
preparing stock solution?

Transferring small aliquot
of dilute solution?

No

Required PPE:
- Chemical Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes

Responding to a spill
outside of fume hood?

No

Required PPE:
- Safety Glasses (side shields)

- Lab Coat
- Gloves

Yes

Required PPE:
- Full Protective Suit
- SCBA or Respirator

- Chemical-Resistant Gloves
- Goggles

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling Nonanal-d18.

Protocol for Preparing a Stock Solution
This protocol is designed to preserve the integrity of the standard while ensuring user safety.

Preparation: Before retrieving the standard from storage, prepare the workspace. Place a

calibrated analytical balance inside the fume hood. Have the appropriate solvent (e.g.,

HPLC-grade acetonitrile or methanol), volumetric flasks, and pipettes ready.[6]
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Equilibration: Do not allow the sealed vial of Nonanal-d18 to warm to room temperature

before opening. Warming a volatile standard increases vapor pressure, leading to loss of

material upon opening. Transfer the vial from the refrigerator/freezer to the fume hood just

before use.

Grounding: Ensure all equipment used is properly grounded to prevent static discharge,

which can be an ignition source for combustible vapors.[11]

Weighing/Dispensing: Quickly and carefully weigh the required amount of Nonanal-d18 into

a tared vessel or directly into the volumetric flask. If it is a liquid, use a calibrated

micropipette. Minimize the time the primary container is open.

Dissolution: Add the solvent to the volumetric flask, cap it securely, and mix thoroughly until

the standard is fully dissolved.

Storage of Stock Solution: Transfer the stock solution to a labeled, screw-cap amber glass

vial with a PTFE-lined septum to protect it from light and prevent evaporation.[14] Store this

solution under the appropriate conditions (see Section 4).

Storage and Stability Management
Volatile aldehydes are highly reactive and prone to degradation through oxidation and

polymerization.[6] Proper storage is not just a safety measure; it is essential for maintaining the

analytical validity of the reference standard.

Optimal Storage Conditions
Temperature: Store neat Nonanal-d18 and concentrated stock solutions at 4°C or, for

longer-term stability, at -20°C.[6][15] This minimizes evaporation and slows potential

degradation reactions.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon blanket) if possible,

especially after the original seal has been broken.[11] This prevents oxidation of the

aldehyde group.

Container: Always store in the original, tightly sealed container.[13] If aliquoting, use amber

glass vials with PTFE-lined caps to prevent light-induced degradation and analyte loss
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through the container.[14] Minimize headspace to reduce evaporation.

Protocol for Aliquoting and Long-Term Storage
To prevent contamination of the primary source and degradation from repeated freeze-thaw

cycles, it is best practice to create single-use aliquots.[6]

Follow the protocol for preparing a stock solution (Section 3.3).

Immediately after preparation, dispense the stock solution into several smaller, appropriately

sized amber vials.

Flush the headspace of each vial with an inert gas before sealing.

Label each aliquot clearly with the compound name, concentration, solvent, preparation

date, and expiry date.

Store the aliquots at -20°C.[6] When needed, remove a single aliquot, allow it to come to

temperature in a desiccator to prevent condensation, and use it for preparing working

standards. Discard any unused portion of the aliquot.

Identifying Degradation
Degradation compromises results. Be vigilant for the following signs:[6]

Visual: Appearance of color, cloudiness, or precipitate (polymerization).

Analytical: In a chromatographic analysis, degradation may appear as:

Reduced peak area or response for the standard.

The appearance of new, unexpected peaks.

A shift in retention time.

Poor peak shape (e.g., tailing or fronting).
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Inconsistent Analytical Results
(e.g., poor peak shape, low response)

Visually inspect
stock solution aliquot

Is the solution clear
and colorless?

Potential Degradation:
- Discard aliquot

- Prepare fresh from primary source

No

Check preparation date
of stock solution

Yes

Is it within its
established stability period?

Potential Degradation:
- Discard all aliquots from this stock

- Prepare new stock solution

No

Troubleshoot Analytical System:
- Check for leaks

- Verify instrument parameters
- Analyze a known good standard

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting standard stability.

Emergency Procedures and Waste Disposal
Preparedness is key to mitigating the impact of an accidental exposure or release.

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, begin

artificial respiration. Seek

immediate medical attention.

[10]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation persists.

[10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[10]

Accidental Release Response
A calm and systematic response to a spill is essential for safety.

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[1]

[10]

Contain: Prevent the spill from spreading or entering drains using a non-combustible

absorbent material like vermiculite or dry sand.[11]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for hazardous waste disposal.[10]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's safety protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Nonanal
https://www.chemicalbook.com/msds/1-nonanal.pdf
https://www.vigon.com/product/nonanal-natural/?doc=MSDS/507964_vigon_sds_us_english.pdf&namee=NonanalNaturalSDS
https://www.chemicalbook.com/msds/1-nonanal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of Nonanal-d18 Occurs

Evacuate immediate area

Don appropriate PPE
(respirator if needed)

Remove all
ignition sources

Ensure maximum ventilation

Contain spill with
non-combustible absorbent

Collect waste with
non-sparking tools

Place in sealed container
for hazardous waste

Decontaminate spill area

Click to download full resolution via product page

Caption: Workflow for responding to a Nonanal-d18 spill.
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Waste Disposal
All waste containing Nonanal-d18, including empty containers, contaminated absorbents, and

unused solutions, must be treated as hazardous waste.[11][13]

Dispose of contents and containers at an approved waste disposal facility in accordance with

all local, state, and federal regulations.[13]

Do not allow the product to enter drains or waterways.[1][12]

Specialized chemical neutralizers for aldehydes, such as those containing sodium bisulfite,

can render the waste non-hazardous, though this process must be validated and approved

under institutional guidelines.[16]

Conclusion
The Nonanal-d18 reference standard is a powerful tool for achieving accurate and reliable

quantitative results in scientific research. However, its chemical nature as a volatile and

reactive aldehyde necessitates a handling and management strategy built on a foundation of

scientific understanding and safety. By moving beyond mere compliance and embracing the

principles of risk assessment, engineering controls, proper PPE use, and vigilant stability

monitoring, researchers can protect both themselves and the integrity of their data. This guide

provides the technical framework and practical protocols to ensure that Nonanal-d18 remains

a reliable asset in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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